Cas no 73268-15-2 (4-Methylpyridazine-3,6-dione)

• Product Name: 4-Methylpyridazine-3,6-dione
• CAS No: 73268-15-2
• MF: C₅H₄N₂O₂
• MW: 124.097460746765
• MDL: MFCD22056209
• CID: 836050
• PubChem ID: 45049309
• Update Time: 2025-05-25

4-Methylpyridazine-3,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-Methylpyridazine-3,6-dione
• 3,6-Pyridazinedione, 4-methyl-
• 4-Methyl-pyridazine-3,6-dione
• F53166
• AKOS016007292
• 73268-15-2
• DTXSID90662292
• AC-27091
• BS-49742
• CS-0102435
• MFCD22056209
• SCHEMBL20302556

• MDL： MFCD22056209
• Inchi： 1S/C5H4N2O2/c1-3-2-4(8)6-7-5(3)9/h2H,1H3
• InChI Key： KCFIRVDEKAERQV-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CC(N=N1)=O

Computed Properties

• Exact Mass: 124.027277375g/mol
• Monoisotopic Mass: 124.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.9Ų

Additional information on 4-Methylpyridazine-3,6-dione

Comprehensive Overview of 4-Methylpyridazine-3,6-dione (CAS No. 73268-15-2): Properties, Applications, and Research Insights

4-Methylpyridazine-3,6-dione (CAS No. 73268-15-2) is a heterocyclic organic compound with a pyridazine core, widely recognized for its versatile applications in pharmaceutical and agrochemical research. This compound, also referred to as 3,6-dihydro-4-methylpyridazine-3,6-dione, has garnered significant attention due to its unique structural properties and potential biological activities. Researchers and industry professionals frequently search for terms like "4-Methylpyridazine-3,6-dione synthesis", "CAS 73268-15-2 applications", and "pyridazine derivatives in drug discovery", reflecting its relevance in modern scientific inquiries.

The molecular structure of 4-Methylpyridazine-3,6-dione features a six-membered ring containing two nitrogen atoms, which contributes to its stability and reactivity. This scaffold is often explored in the design of novel enzyme inhibitors and bioactive molecules, particularly in the context of anti-inflammatory and antioxidant applications. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for cancer research and neurodegenerative disease studies. Keywords such as "pyridazine-based therapeutics" and "CAS 73268-15-2 mechanism of action" are commonly associated with these investigations.

In the agrochemical sector, 4-Methylpyridazine-3,6-dione derivatives are evaluated for their potential as herbicides and pesticides. The compound's ability to interfere with plant metabolic pathways has led to its inclusion in formulations targeting weed resistance, a pressing issue in sustainable agriculture. Searches like "pyridazine agrochemical uses" and "73268-15-2 environmental impact" underscore the growing demand for eco-friendly alternatives in crop protection.

From a synthetic chemistry perspective, the preparation of 4-Methylpyridazine-3,6-dione involves multi-step reactions, often starting from readily available precursors such as maleic anhydride or hydrazine derivatives. Optimizing its yield and purity remains a focus for industrial-scale production, with queries like "efficient synthesis of CAS 73268-15-2" and "pyridazine dione purification methods" frequently appearing in academic and patent literature. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been explored to enhance efficiency.

The compound's physicochemical properties, including solubility, melting point, and spectral characteristics (e.g., NMR and IR data), are critical for quality control and regulatory compliance. Analytical chemists often search for "4-Methylpyridazine-3,6-dione spectroscopic data" or "CAS 73268-15-2 HPLC methods" to ensure accurate characterization. These parameters also influence its formulation in drug delivery systems, where bioavailability is a key concern.

Emerging trends in green chemistry have spurred interest in the environmental footprint of 4-Methylpyridazine-3,6-dione production. Researchers are investigating biocatalytic routes and solvent-free reactions to minimize waste, aligning with global sustainability goals. Popular search terms like "eco-friendly pyridazine synthesis" and "73268-15-2 biodegradability" reflect this shift toward greener methodologies.

In conclusion, 4-Methylpyridazine-3,6-dione (CAS No. 73268-15-2) represents a multifaceted compound with broad implications across life sciences and material engineering. Its continued exploration underscores the intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis, addressing both scientific challenges and societal needs. As research progresses, queries such as "pyridazine dione future applications" and "CAS 73268-15-2 patent landscape" will likely drive further discoveries in this field.